![molecular formula C9H17ClN2O B6195413 3-(morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride CAS No. 2108596-96-7](/img/no-structure.png)
3-(morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride
Description
3-(morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride is a chemical compound that can be used as a precursor in the synthesis of a potent quinolone antibacterial agent, U-87947E . It can also be used to prepare bicyclo[1.1.1]pentane-derived azides for click chemistry applications .
Synthesis Analysis
The synthesis of this compound involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry . This is the first reported method to convert the bicyclo[1.1.1]pentane skeleton to the bicyclo[3.1.1]heptane skeleton .Molecular Structure Analysis
The molecular structure of this compound is characterized by a bicyclo[1.1.1]pentan-1-amine core . The compound has a molecular weight of 119.59 .Chemical Reactions Analysis
The chemical reactions involving this compound include its use in the synthesis of bisbicyclo[1.1.1]pentyldiazene . It can also be used to prepare bicyclo[1.1.1]pentane-derived azides for click chemistry applications .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of bicyclo[1.1.1]pentan-1-amine with morpholine in the presence of a suitable catalyst, followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "Bicyclo[1.1.1]pentan-1-amine", "Morpholine", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentan-1-amine and morpholine are mixed in a suitable solvent in the presence of a catalyst.", "Step 2: The reaction mixture is heated under reflux for a suitable period of time.", "Step 3: The reaction mixture is cooled and the product is isolated by filtration or extraction.", "Step 4: The product is treated with hydrochloric acid to obtain the hydrochloride salt.", "Step 5: The hydrochloride salt is isolated by filtration or crystallization." ] } | |
CAS No. |
2108596-96-7 |
Molecular Formula |
C9H17ClN2O |
Molecular Weight |
204.7 |
Purity |
95 |
Origin of Product |
United States |
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